Cas no 1361880-01-4 (4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1361880-01-4
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 4932947
• Update Time: 2025-05-22

4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6ClF3N2O/c8-6-5(14-7(9,10)11)4(3-12)1-2-13-6/h1-2H,3,12H2
• InChI Key： GLMPFKITAAOMSQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine

4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine, identified by the CAS number 1361880-01-4, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an aminomethyl group at the 4-position, a chlorine atom at the 2-position, and a trifluoromethoxy group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations and applications.

The synthesis of 4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine typically involves multi-step processes that leverage advanced synthetic methodologies. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the pyridine core, followed by selective substitution reactions to introduce the desired functional groups. For instance, researchers have employed Suzuki-Miyaura coupling reactions to assemble the pyridine ring with high precision, ensuring excellent yields and purity. The introduction of the trifluoromethoxy group has been optimized through nucleophilic aromatic substitution techniques, utilizing highly reactive fluorinated intermediates.

The physical and chemical properties of this compound are highly dependent on its molecular structure. The presence of electron-withdrawing groups such as chlorine and trifluoromethoxy significantly affects the electronic distribution within the pyridine ring, enhancing its reactivity in various chemical reactions. Recent spectroscopic studies have revealed that the compound exhibits strong absorption bands in the ultraviolet region, which suggests potential applications in optoelectronic materials. Additionally, its high thermal stability makes it suitable for use in high-temperature chemical processes.

In terms of biological activity, 4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine has shown promising results in preliminary pharmacological studies. Researchers have investigated its potential as an antimicrobial agent, demonstrating moderate activity against a range of bacterial and fungal strains. Furthermore, recent findings indicate that this compound may possess anti-inflammatory properties, making it a candidate for further exploration in drug discovery programs. The aminomethyl group is believed to play a crucial role in these biological activities by facilitating interactions with target proteins.

The application of this compound extends beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. For example, it has been evaluated as a potential precursor for herbicides due to its ability to inhibit key enzymatic pathways in plants. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high efficiency.

In conclusion, 4-(Aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological applications, positions it as a valuable asset for future research and development efforts.